Cas no 19312-06-2 (4,4-Dimethyl-2-phenyl-2-oxazoline)
4,4-Dimethyl-2-phenyl-2-oxazoline is a versatile heterocyclic compound characterized by its oxazoline ring structure with phenyl and dimethyl substituents. This compound is widely utilized as a ligand in asymmetric catalysis, particularly in transition-metal-catalyzed reactions, due to its ability to form stable chiral complexes. Its rigid framework and electron-donating properties enhance stereoselectivity in organic transformations, such as hydrogenation and cross-coupling reactions. Additionally, it serves as a key intermediate in the synthesis of pharmaceuticals and fine chemicals. The compound's stability under various reaction conditions and its compatibility with diverse catalytic systems make it a valuable tool in synthetic chemistry.
19312-06-2 structure
Product Name:4,4-Dimethyl-2-phenyl-2-oxazoline
CAS No:19312-06-2
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00030446
CID:88061
PubChem ID:24861389
Update Time:2025-05-22
4,4-Dimethyl-2-phenyl-2-oxazoline Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Dimethyl-2-phenyl-2-oxazoline
- 4,4-dimethyl-2-phenyl-5H-1,3-oxazole
- 2-phenyl-4,4-dimethyl-4,5-dihydro-1,3-oxazole
- 2-phenyl-4,4-dimethyl-4,5-dihydrooxazole
- 4,4-Dimethyl-2-phenyl-4,5-dihydro-1,3-oxazole
- 4,4-dimethyl-2-phenyl-4,5-dihydro-oxazole
- 4,4-dimethyl-4,5-dihydro-2-phenyl oxazole
- 4,5-dihydro-4,4-dimethyl-2-phenyl-2-oxazoline
- 4,5-dihydro-4,4-dimethyl-2-phenyloxazole
- oxazole,4,5-dihydro-4,4-dimethyl-2-phenyl
- 4,4-Dimethyl-2-phenyl-2-oxazoline 96%
- 4,4-Dimethyl-2-phenyl-2-oxazoline, 96%
- A880283
- Nickel(II)acetatetetrahydrate
- FT-0673745
- ChemDiv2_000515
- NS00004562
- EU-0006765
- HMS1370H09
- 4,4-Dimethyl-2-phenyl-4,5-dihydro-1,3-oxazole #
- 19312-06-2
- AKOS002234343
- FT-0617084
- SR-01000450493
- J-012499
- 4,4-dimethyl-2-phenyl-2-oxazolin
- 4,4-dimethyl-2-phenyl-4,5-dihydrooxazole
- DTXSID50302425
- oxazole, 4,5-dihydro-4,4-dimethyl-2-phenyl-
- SR-01000450493-1
- SCHEMBL342910
- 4,5-Dihydro-4,4-dimethyl-2-(phenyl-3-d)oxazole
- CS-0320752
- NSC150924
- 57193-18-7
- AS-61337
- NSC-150924
- MFCD00030446
- 4,4-dimethyl-2-phenyl-5H-oxazole
- InChI=1/C11H13NO/c1-11(2)8-13-10(12-11)9-6-4-3-5-7-9/h3-7H,8H2,1-2H
- STK066798
- G77495
-
- MDL： MFCD00030446
- Inchi： 1S/C11H13NO/c1-11(2)8-13-10(12-11)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
- InChI Key： UGNSMKDDFAUGFT-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2)=NC(C)(C)C1
- BRN： 132225
Computed Properties
- Exact Mass: 175.10000
- Monoisotopic Mass: 175.099714
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.025 g/mL at 25 °C(lit.)
- Melting Point: 20-24 °C (lit.)
- Boiling Point: 124 °C/20 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:217.4°F
Degrees Celsius:103°C - Refractive Index: n20/D 1.5322(lit.)
- PSA: 21.59000
- LogP: 1.67760
- Solubility: Uncertain
4,4-Dimethyl-2-phenyl-2-oxazoline Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Storage Condition：(BD92220)
- Safety Term：S24/25
4,4-Dimethyl-2-phenyl-2-oxazoline Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,4-Dimethyl-2-phenyl-2-oxazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191436-1000g |
4,4-Dimethyl-2-phenyl-2-oxazoline |
19312-06-2 | 97% | 1000g |
$326 | 2021-08-05 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 346292-10G |
4,4-Dimethyl-2-phenyl-2-oxazoline |
19312-06-2 | 96% | 10G |
295.29 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 346292-50G |
4,4-Dimethyl-2-phenyl-2-oxazoline |
19312-06-2 | 96% | 50G |
411.93 | 2021-05-17 | |
| Chemenu | CM191436-1000g |
4,4-Dimethyl-2-phenyl-2-oxazoline |
19312-06-2 | 97% | 1000g |
$438 | 2023-03-06 | |
| abcr | AB146761-50 g |
4,4-Dimethyl-2-phenyl-2-oxazoline, 95%; . |
19312-06-2 | 95% | 50g |
€197.80 | 2023-06-23 | |
| abcr | AB146761-50g |
4,4-Dimethyl-2-phenyl-2-oxazoline, 95%; . |
19312-06-2 | 95% | 50g |
€197.80 | 2024-06-10 | |
| Aaron | AR003L4W-1g |
4,4-Dimethyl-2-Phenyl-2-Oxazoline |
19312-06-2 | 96% | 1g |
$5.00 | 2025-02-10 | |
| Aaron | AR003L4W-5g |
4,4-Dimethyl-2-Phenyl-2-Oxazoline |
19312-06-2 | 96% | 5g |
$14.00 | 2025-02-10 | |
| 1PlusChem | 1P003KWK-1g |
4,4-Dimethyl-2-phenyl-2-oxazoline |
19312-06-2 | 96% | 1g |
$32.00 | 2024-06-17 | |
| 1PlusChem | 1P003KWK-5g |
4,4-Dimethyl-2-phenyl-2-oxazoline |
19312-06-2 | 96% | 5g |
$60.00 | 2024-06-17 |
4,4-Dimethyl-2-phenyl-2-oxazoline Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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